
In-Depth Technical Guide: 4-
Chlorophenylarsonic Acid (CAS 5440-04-0)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Chlorophenylarsonic acid

CAS No.: 5440-04-0

Cat. No.: B1596194

Get Quote

Physicochemical properties, synthetic pathways, pharmacological mechanisms, and

toxicological profile.

Executive Summary
4-Chlorophenylarsonic acid (CPA), identified by CAS registry number 5440-04-0, is a

synthetic organoarsenic compound historically utilized in the agricultural sector as a veterinary

feed additive and growth promoter[1]. Functioning similarly to well-known arsenicals like

roxarsone and arsanilic acid, CPA exhibits sub-therapeutic antimicrobial properties that

enhance feed efficiency in poultry. However, due to its inherent toxicity and the severe

environmental risks associated with downstream inorganic arsenic contamination, its use has

been heavily restricted or banned globally[2]. Today, CPA primarily serves as a critical

intermediate in the synthesis of downstream arsenical drugs, targeted analytical reagents, and

organometallic research[3]. This whitepaper provides a comprehensive analysis of CPA,

detailing its physicochemical properties, synthetic methodologies, mechanistic biology, and

stringent handling protocols.
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Understanding the physical and chemical properties of CPA is essential for predicting its

behavior in biological systems, environmental matrices, and synthetic workflows. As a

pentavalent organoarsenical (As^V), it is highly soluble in water and acts as a diprotic acid[4],

[1],[5].

Property Value

IUPAC Name (4-Chlorophenyl)arsonic acid

CAS Number 5440-04-0

Molecular Formula C₆H₆AsClO₃

Molecular Weight 236.48 g/mol

Appearance White crystalline solid

Melting Point 348 °C (Decomposes)

Boiling Point 456.8 °C at 760 mmHg

Flash Point 230 °C

pKa pK₁: 3.33, pK₂: 8.25 (at 25°C)

Vapor Pressure 3.89 × 10⁻⁹ mmHg at 25°C

Synthetic Pathways and Chemical Reactivity
Expertise & Experience: The Causality of the Bart
Reaction
The synthesis of 4-chlorophenylarsonic acid is classically achieved via the Bart reaction.

This method relies on the conversion of an aromatic amine (4-chloroaniline) into a diazonium

salt. The causality behind this choice is electrophilic activation: the diazonium group (-N₂⁺) acts

as an exceptional leaving group. When introduced to sodium arsenite (NaAsO₂) in the

presence of a copper catalyst, the nucleophilic As(III) species attacks the electrophilic aromatic

carbon, expelling nitrogen gas and forming a stable carbon-arsenic bond, yielding the As(V)

arsonic acid[3].
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Experimental Protocol: Synthesis of 4-
Chlorophenylarsonic Acid
This protocol is designed as a self-validating system to ensure reaction completion and safety

at each step.

Amine Dissolution: Suspend 1.0 equivalent of 4-chloroaniline in a solution of 2.5 equivalents

of concentrated hydrochloric acid (HCl) and water.

Validation Check: Complete dissolution into a clear solution confirms the formation of the

anilinium hydrochloride salt.

Diazotization: Cool the solution to 0–5°C using an ice-salt bath. Add an aqueous solution of

1.05 equivalents of sodium nitrite (NaNO₂) dropwise, maintaining the temperature strictly

below 5°C to prevent diazonium decomposition.

Validation Check: Spot the reaction mixture on starch-iodide paper. An immediate blue-

black coloration confirms the presence of excess nitrous acid, validating complete

diazotization.

Coupling (Bart Reaction): In a separate vessel, prepare a solution of sodium arsenite

(NaAsO₂) and a catalytic amount of copper(II) sulfate (CuSO₄) buffered to pH 8-9 using

sodium carbonate. Slowly add the cold diazonium salt solution to the arsenite mixture.

Validation Check: Vigorous evolution of nitrogen gas (N₂) will occur. The cessation of gas

bubbling is the physical indicator that the coupling reaction has reached completion.

Isolation and Purification: Acidify the reaction mixture with concentrated HCl until the pH

drops below 3. The target compound will precipitate. Filter the solid and recrystallize from hot

water.

Validation Check: A melting point analysis of the dried white needles yielding ~348°C (with

decomposition) confirms the purity and identity of 4-chlorophenylarsonic acid[4].
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Workflow for the synthesis of 4-Chlorophenylarsonic acid via the Bart reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1596194/docs?utm_src=pdf-body-img#in-depth-technical-guide-4-chlorophenylarsonic-acid-cas-5440-04-0
https://www.benchchem.com/product/b1596194/docs?utm_src=pdf-body#in-depth-technical-guide-4-chlorophenylarsonic-acid-cas-5440-04-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological Mechanism & Biological Impact
Expertise & Experience: Causality of Arsenical Toxicity
and Growth Promotion
Historically, CPA was used as a growth promoter in poultry[1]. The biological causality lies in its

sub-therapeutic antimicrobial effect. By suppressing subclinical intestinal infections, CPA

reduces the metabolic burden on the host's immune system, sparing nutrients that are

subsequently redirected toward somatic growth.

However, the mechanism of action is intrinsically linked to its toxicity. CPA is administered as a

pentavalent arsenical (As^V), which is relatively inert. Within the anaerobic environment of the

gut microbiome or host tissues, it undergoes enzymatic reduction to the highly reactive trivalent

arsenical (As^III). This As(III) species is the true toxophore. It exhibits a profound affinity for

sulfhydryl (-SH) groups, specifically targeting dihydrolipoamide—a critical cofactor for the

pyruvate dehydrogenase complex. By cross-linking these thiol groups, As(III) irreversibly

inhibits the enzyme, halting the conversion of pyruvate to acetyl-CoA. This blockade disrupts

the tricarboxylic acid (TCA) cycle, leading to rapid ATP depletion, oxidative stress, and

ultimately, cellular apoptosis.
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Mechanism of action and toxicity of 4-Chlorophenylarsonic acid via As(III) reduction.
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Toxicology, Environmental Fate, and Safety
Protocols
CPA is classified under the Globally Harmonized System (GHS) as highly hazardous: Toxic if

swallowed (H301), Toxic if inhaled (H331), and Very toxic to aquatic life with long-lasting effects

(H400, H410)[4],[1]. When excreted by animals, organoarsenicals undergo environmental

degradation (biotic and abiotic) into highly toxic inorganic arsenic species (arsenite and

arsenate), posing severe risks to soil and groundwater integrity.

Experimental Protocol: Self-Validating Handling and
Decontamination
To ensure absolute trustworthiness in laboratory safety, the following self-validating protocol

must be strictly adhered to when handling CPA:

Containment & Engineering Controls: All manipulations of dry CPA powder must occur within

a Class II Type B2 biological safety cabinet or a dedicated chemical fume hood equipped

with HEPA and carbon filtration.

Validation Check: Prior to opening the container, verify an anemometer reading of the

hood's face velocity is >100 feet per minute (fpm).

Personal Protective Equipment (PPE): Operators must wear double nitrile gloves, a

disposable Tyvek suit, and a full-face respirator equipped with P100/organic vapor

combination cartridges.

Validation Check: Perform a negative pressure seal check on the respirator. If the

facepiece collapses slightly and holds the vacuum for 10 seconds, the seal is validated.

Decontamination: Arsenical spills cannot be neutralized by standard solvents. Use a 10%

aqueous sodium thiosulfate solution to wipe down all surfaces, which helps complex reactive

arsenic species.

Validation Check: Post-cleaning, swab the work area and test using an arsenic-specific

colorimetric test kit (e.g., Gutzeit method-based strips). A reading of 0 ppb validates

successful decontamination.
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Regulatory Landscape
Due to the dual threat of direct toxicity and environmental inorganic arsenic accumulation, 4-
Chlorophenylarsonic acid is heavily regulated. It falls under the European Union's REACH

restrictions and is flagged by the European Chemicals Agency (ECHA) as a hazardous

substance requiring expert judgment for risk assessment[2]. Its use in agricultural feed is now

banned in the EU, the United States, and China, shifting its primary utility strictly to controlled

laboratory environments for the development of novel analytical standards and highly specific

organometallic derivatives.

References
Title: Arsonic acid,(4-chlorophenyl)- (9CI)
Title: Cas 5440-04-0, P-CHLOROPHENYLARSONIC ACID Source: LookChem URL
Source: European Chemicals Agency (ECHA)
Source: Sittig's Pharmaceutical Manufacturing Encyclopedia (epdf.pub)
Title: 4-chlorophenylarsonic acid (C6H6AsClO3)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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